Cas no 5136-69-6 (2-fluoro-N-(4-fluorophenyl)benzamide)

2-fluoro-N-(4-fluorophenyl)benzamide structure
5136-69-6 structure
Product name:2-fluoro-N-(4-fluorophenyl)benzamide
CAS No:5136-69-6
MF:C13H9NOF2
MW:233.21346
CID:1571064
PubChem ID:531933

2-fluoro-N-(4-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-N-(4-fluorophenyl)benzamide
    • benzamide, 2-fluoro-N-(4-fluorophenyl)-
    • MS-0043
    • 2-fluoro-N-(4-fluorophenyl)benzenecarboxamide
    • CHEMBL1530397
    • MLS000532707
    • SCHEMBL6295702
    • AKOS002958704
    • YSRSFSHRXSKXNN-UHFFFAOYSA-N
    • SMR000140145
    • CS-0335996
    • DTXSID50336285
    • 294849-21-1
    • HMS2499F14
    • MFCD00439086
    • AN-652/05797026
    • Benzamide, N-(4-fluorophenyl)-2-fluoro-
    • 5136-69-6
    • Cambridge id 5136696
    • Inchi: InChI=1S/C13H9F2NO/c14-9-5-7-10(8-6-9)16-13(17)11-3-1-2-4-12(11)15/h1-8H,(H,16,17)
    • InChI Key: YSRSFSHRXSKXNN-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)F)F

Computed Properties

  • Exact Mass: 233.06527
  • Monoisotopic Mass: 233.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.319
  • Boiling Point: 255.7°C at 760 mmHg
  • Flash Point: 108.4°C
  • Refractive Index: 1.604
  • PSA: 29.1

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